Cas no 1275286-98-0 (2-(Acetamidomethyl)-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(Acetamidomethyl)-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 1275286-98-0
• MF: C₈H₁₀N₂O₃S
• MW: 214.241600513458
• CID: 6018370
• PubChem ID: 63630325
• Update Time: 2025-06-10

2-(Acetamidomethyl)-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(acetamidomethyl)-4-methyl-1,3-thiazole-5-carboxylic acid
• 1275286-98-0
• AKOS012940542
• EN300-5008541
• 2-(Acetamidomethyl)-4-methyl-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C8H10N2O3S/c1-4-7(8(12)13)14-6(10-4)3-9-5(2)11/h3H2,1-2H3,(H,9,11)(H,12,13)
• InChI Key： IABPDBZAWRNOBB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1CNC(C)=O

Computed Properties

• Exact Mass: 214.04121336g/mol
• Monoisotopic Mass: 214.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 108Ų

Additional information on 2-(Acetamidomethyl)-4-methyl-1,3-thiazole-5-carboxylic acid

2-(Acetamidomethyl)-4-methyl-1,3-thiazole-5-carboxylic Acid (CAS No. 1275286-98-0): A Comprehensive Overview

2-(Acetamidomethyl)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 1275286-98-0) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole ring and acetamidomethyl substituent, has garnered considerable attention due to its potential therapeutic properties and structural diversity.

The chemical structure of 2-(Acetamidomethyl)-4-methyl-1,3-thiazole-5-carboxylic acid is defined by a thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. The presence of the acetamidomethyl group at the 2-position and a methyl group at the 4-position imparts unique chemical and biological properties to this molecule. These structural features make it an attractive candidate for various biochemical and pharmacological studies.

Recent research has highlighted the potential of 2-(Acetamidomethyl)-4-methyl-1,3-thiazole-5-carboxylic acid in the development of novel therapeutic agents. Studies have shown that thiazole derivatives, including this compound, exhibit a range of biological activities such as antimicrobial, antifungal, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that thiazole derivatives with similar structural motifs have potent inhibitory effects on specific cancer cell lines, suggesting their potential as anticancer agents.

In addition to its biological activities, 2-(Acetamidomethyl)-4-methyl-1,3-thiazole-5-carboxylic acid has been explored for its use in the synthesis of more complex molecules. The carboxylic acid functionality at the 5-position provides a reactive site for various chemical transformations, making it a valuable intermediate in organic synthesis. Researchers have utilized this compound as a building block to construct more elaborate structures with enhanced biological activities or improved pharmacokinetic properties.

The synthetic accessibility of 2-(Acetamidomethyl)-4-methyl-1,3-thiazole-5-carboxylic acid has also been a subject of interest. Several synthetic routes have been developed to produce this compound efficiently and in high yields. One notable method involves the condensation of 4-methylthiazole-5-carbaldehyde with acetamide followed by oxidation to form the carboxylic acid. This synthetic approach not only simplifies the production process but also allows for easy modification of the molecule to create analogs with tailored properties.

The physicochemical properties of 2-(Acetamidomethyl)-4-methyl-1,3-thiazole-5-carboxylic acid are well-documented and contribute to its utility in various applications. It is a white crystalline solid with a melting point ranging from 160°C to 163°C. The compound is soluble in polar solvents such as water and dimethyl sulfoxide (DMSO), which facilitates its use in solution-based reactions and biological assays.

In terms of safety and handling, while 2-(Acetamidomethyl)-4-methyl-1,3-thiazole-5-carboxylic acid is not classified as a hazardous material, standard laboratory precautions should be observed when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation. Additionally, it is important to store the compound in a cool, dry place away from incompatible materials.

The potential applications of 2-(Acetamidomethyl)-4-methyl-1,3-thiazole-5-carboxylic acid extend beyond medicinal chemistry. In materials science, thiazole derivatives have been investigated for their use in the development of functional materials such as polymers and coatings. The unique electronic properties of thiazoles make them suitable for applications in optoelectronics and sensor technology.

In conclusion, 2-(Acetamidomethyl)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 1275286-98-0) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and diverse biological activities make it an important molecule for ongoing research in medicinal chemistry, pharmaceutical development, and materials science. As new studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.